Cas no 1806643-60-6 (Methyl 2-(3-chloropropyl)-3-cyanobenzoate)

• Product Name: Methyl 2-(3-chloropropyl)-3-cyanobenzoate
• CAS No: 1806643-60-6
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4950068
• Update Time: 2025-10-16

Methyl 2-(3-chloropropyl)-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloropropyl)-3-cyanobenzoate

• Inchi： 1S/C12H12ClNO2/c1-16-12(15)11-5-2-4-9(8-14)10(11)6-3-7-13/h2,4-5H,3,6-7H2,1H3
• InChI Key： HIUVBXSBJWWDGB-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C#N)=CC=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-(3-chloropropyl)-3-cyanobenzoate

Methyl 2-(3-chloropropyl)-3-cyanobenzoate (CAS No. 1806643-60-6): An Overview

Methyl 2-(3-chloropropyl)-3-cyanobenzoate (CAS No. 1806643-60-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, including a chloropropyl group and a cyano group, which confer it with a range of chemical and biological properties. In this article, we will delve into the synthesis, properties, applications, and recent research developments surrounding Methyl 2-(3-chloropropyl)-3-cyanobenzoate.

The synthesis of Methyl 2-(3-chloropropyl)-3-cyanobenzoate typically involves a multi-step process that begins with the reaction of 2-chloro-5-cyanobenzoic acid with methanol to form the corresponding methyl ester. Subsequently, the chloro group is introduced via an alkyl halide substitution reaction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

One of the key properties of Methyl 2-(3-chloropropyl)-3-cyanobenzoate is its reactivity. The presence of the cyano group makes it an excellent precursor for various chemical transformations, such as reduction to form an amine or hydrolysis to produce a carboxylic acid. These transformations are crucial in the development of new materials and pharmaceutical intermediates. Additionally, the chloropropyl group can undergo nucleophilic substitution reactions, further expanding its utility in synthetic chemistry.

In the realm of pharmaceuticals, Methyl 2-(3-chloropropyl)-3-cyanobenzoate has shown promise as a building block for drug discovery. Recent studies have explored its potential as an intermediate in the synthesis of compounds with therapeutic properties. For instance, researchers have utilized this compound to develop novel inhibitors for specific enzymes involved in disease pathways. The ability to fine-tune the structure through functional group modifications allows for the creation of molecules with tailored biological activities.

Moreover, Methyl 2-(3-chloropropyl)-3-cyanobenzoate has found applications in materials science due to its unique electronic properties. The cyano group contributes to high electron affinity, making it suitable for use in electronic devices such as organic field-effect transistors (OFETs) and photovoltaic cells. The chloropropyl group can also be functionalized to enhance solubility and processability, which are critical factors in material design.

Recent research has also focused on the environmental impact and safety profile of Methyl 2-(3-chloropropyl)-3-cyanobenzoate. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, Methyl 2-(3-chloropropyl)-3-cyanobenzoate (CAS No. 1806643-60-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific and technological advancements.